Cas no 861586-02-9 (1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 861586-02-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.236
• CID: 4670950
• PubChem ID: 58962958
• Update Time: 2025-11-01

1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1,3-dimethyl-5-phenyl-
• Acide 1,3-diméthyl-5-phényl-1H-pyrazole-4-carboxylique
• 1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylicacid
• 861586-02-9
• SCHEMBL13615359
• 1,3-dimethyl-5-phenylpyrazole-4-carboxylic acid

• Inchi： InChI=1S/C12H12N2O2/c1-8-10(12(15)16)11(14(2)13-8)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,15,16)
• InChI Key： SKAXVLRKFZXFPA-UHFFFAOYSA-N
• SMILES： CC1=NN(C(=C1C(=O)O)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic acid

1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic Acid (CAS No. 861586-02-9)

The compound 1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic Acid (CAS No. 861586-02-9) is a structurally unique organic compound belonging to the class of pyrazole derivatives. Pyrazoles are five-membered heterocycles containing two nitrogen atoms, and they have been extensively studied due to their versatile applications in pharmacology, agrochemistry, and materials science. The CAS registry number 861586-02-9 uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature.

Structural Features and Synthesis

The molecule features a pyrazole ring substituted with methyl groups at positions 1 and 3, a phenyl group at position 5, and a carboxylic acid group at position 4. This substitution pattern imparts unique electronic and steric properties to the compound, making it a valuable building block in organic synthesis. The synthesis of 1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic Acid typically involves multi-step reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

Applications in Drug Discovery

Pyrazole derivatives have gained significant attention in the pharmaceutical industry due to their potential as drug candidates. The carboxylic acid group in this compound can be further functionalized to create bioactive molecules with diverse pharmacological profiles. For instance, derivatives of 1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic Acid have been explored as inhibitors of enzymes involved in inflammatory pathways, offering potential therapeutic benefits for conditions like arthritis and neurodegenerative diseases.

Recent studies have highlighted the ability of this compound to modulate cellular signaling pathways by targeting specific proteins. For example, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against kinases associated with cancer progression. These findings underscore the importance of pyrazole-based compounds in modern drug discovery efforts.

Role in Agrochemistry

Beyond pharmaceutical applications, 1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic Acid has shown promise in agrochemical research. Its structural features make it a candidate for developing herbicides or fungicides with improved efficacy and reduced environmental impact. Scientists at leading agricultural research institutions have investigated its ability to inhibit key enzymes involved in plant metabolism, suggesting potential uses in crop protection.

Moreover, the phenyl group substitution enhances the compound's lipophilicity, which is advantageous for designing pesticides with better bioavailability. Recent field trials have indicated that derivatives of this compound exhibit selective toxicity towards target pathogens while minimizing harm to non-target organisms.

Materials Science Applications

In the realm of materials science, pyrazole derivatives like 1,3-Dimethyl-5-phenyl-1H-pyrazole-4-carboxylic Acid are being explored for their potential as precursors in the synthesis of advanced materials. For instance, researchers have utilized this compound to prepare metalloorganic frameworks (MOFs) with high surface areas and exceptional catalytic properties.

A study published in *Chemistry of Materials* reported that incorporating this compound into MOF structures significantly enhances their stability under harsh conditions. Such materials hold great potential for applications in gas storage, catalysis, and sensing technologies.

Environmental Considerations and Safety Profile

As with any chemical compound intended for large-scale applications, understanding the environmental impact and safety profile of 1,3-Dimethyl